3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid

• IUPAC Name: 3-[(4-fluoro-2-methylphenyl)carbamoylamino]propanoic acid
• InChI: InChI=1S/C11H13FN2O3/c1-7-6-8(12)2-3-9(7)14-11(17)13-5-4-10(15)16/h2-3,6H,4-5H2,1H3,(H,15,16)(H2,13,14,17)
• InChI Key: FZCZBTPSGYMLOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)NCCC(=O)O
• Molecular Formula: C11H13FN2O3
• Molecular Weight: 240.23 g/mol

Description

3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid, also known as FMPCA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been found to exhibit anti-inflammatory and analgesic properties.

Mechanism of Action

3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX enzymes. COX enzymes are responsible for the production of prostaglandins, which are known to cause inflammation and pain. 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid inhibits the activity of COX enzymes, thereby reducing the production of prostaglandins and reducing inflammation and pain.
Biochemical and Physiological Effects:
3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid has been found to exhibit anti-inflammatory and analgesic properties in various animal models. It has been shown to reduce inflammation and pain in models of arthritis, inflammation, and neuropathic pain. 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid has also been found to exhibit neuroprotective properties in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has been extensively studied and has a well-defined mechanism of action. However, 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid also has some limitations. It has been found to exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments. Additionally, 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid has a short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for the use of 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid in scientific research. One area of interest is the development of 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid analogs with improved pharmacological properties. Another area of interest is the investigation of the neuroprotective properties of 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid in models of neurodegenerative diseases. Additionally, 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid may have potential for the treatment of chronic pain conditions, and further research is needed to investigate its effectiveness in these conditions.
Conclusion:
In conclusion, 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid is a synthetic compound that has been extensively studied for its anti-inflammatory and analgesic properties. It inhibits the activity of COX enzymes, thereby reducing the production of prostaglandins and reducing inflammation and pain. 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid has several advantages for use in lab experiments, but also has some limitations. There are several future directions for the use of 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid in scientific research, including the development of 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid analogs with improved pharmacological properties and the investigation of its potential for the treatment of chronic pain conditions.

Synthesis Methods

3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid can be synthesized through a multistep process involving the reaction of 4-fluoro-2-methylphenyl isocyanate with 3-aminopropionic acid. The reaction yields 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid in high purity and yield. The synthesis of 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid has been optimized to produce large quantities of the compound for scientific research purposes.

Scientific Research Applications

3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid has been extensively used in scientific research to investigate its anti-inflammatory and analgesic properties. It has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to cause inflammation and pain in the body. By inhibiting the activity of COX enzymes, 3-[(4-Fluoro-2-methylphenyl)carbamoylamino]propanoic acid reduces the production of prostaglandins, thereby reducing inflammation and pain.